Cas no 5705-25-9 (1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-)

• Product Name: 1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
• CAS No: 5705-25-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 384486
• PubChem ID: 589560
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
• 7,7-dimethyl-2-oxo-5,8-dihydro-1H-pyrano[4,3-b]pyridine-3-carbonitrile
• 2H-Pyrano[4,3-b]pyridine-3-carbonitrile, 1,5,7,8-tetrahydro-7,7-dimethyl-2-oxo-
• 7,7-Dimethyl-2-oxo-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carbonitrile
• DTXSID20343406
• ChemDiv1_021723
• 123990-47-6
• STK831725
• Cambridge id 5705259
• CCG-106688
• AMY2187
• AKOS005609321
• HMS648L09
• CBMicro_029008
• 2-hydroxy-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• 5705-25-9
• WIOGEJFYWIFDCQ-UHFFFAOYSA-N
• BIM-0028880.P001
• SR-01000434059
• SR-01000434059-1
• SCHEMBL24373451
• 1H-Pyrido[3,2-c]pyrane-3-carbonitrile, 2,5,7,8-tetrahydro-7,7-dimethyl-2-oxo-
• 7,7-Dimethyl-2-oxo-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carbonitrile #

• Inchi： 1S/C11H12N2O2/c1-11(2)4-9-8(6-15-11)3-7(5-12)10(14)13-9/h3H,4,6H2,1-2H3,(H,13,14)
• InChI Key： WIOGEJFYWIFDCQ-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C#N)C(NC=2CC1(C)C)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1
• XLogP3: 0

Experimental Properties

• Density: 1.24
• Boiling Point: 473.5°Cat760mmHg
• Flash Point: 240.2°C
• Refractive Index: 1.563
• PSA: 62.12